N'-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide

• Molecular Formula: C12H13N5O3
• Molecular Weight: 275.26 g/mol
• IUPAC Name: benzyl N-[[2-(triazol-1-yl)acetyl]amino]carbamate
• InChI: InChI=1S/C12H13N5O3/c18-11(8-17-7-6-13-16-17)14-15-12(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,14,18)(H,15,19)
• InChI Key: MJMKBBHPFJOPMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NNC(=O)CN2C=CN=N2

Description

N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide is a compound that belongs to the class of 1,2,3-triazole derivatives. These compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The triazole ring is a five-membered ring containing three nitrogen atoms, which imparts unique chemical properties to the compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide typically involves the use of “click” chemistry, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored due to its high efficiency and selectivity . The general synthetic route involves the following steps:

Preparation of the Azide Intermediate: The azide intermediate is prepared by reacting an appropriate halide with sodium azide in a suitable solvent.

Cycloaddition Reaction: The azide intermediate is then reacted with an alkyne in the presence of a copper(I) catalyst to form the 1,2,3-triazole ring.

Hydrazide Formation: The resulting triazole compound is further reacted with hydrazine to form the acetohydrazide derivative.

Industrial Production Methods

Industrial production of N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can undergo substitution reactions with electrophiles or nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Electrophiles like alkyl halides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while reduction may produce triazole derivatives with reduced functional groups .

Scientific Research Applications

N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly against carbonic anhydrase.

Medicine: Explored for its anticancer, antifungal, and antibacterial properties.

Industry: Utilized in the development of new materials with specific properties, such as corrosion inhibitors and photostabilizers.

Mechanism of Action

The mechanism of action of N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide involves its interaction with specific molecular targets. For example, as a carbonic anhydrase inhibitor, it binds to the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate. This inhibition can lead to various physiological effects, such as reduced intraocular pressure in glaucoma .

Comparison with Similar Compounds

Similar Compounds

1,2,3-Triazole: A basic triazole compound with similar chemical properties.

1,2,4-Triazole: Another triazole isomer with different nitrogen atom arrangements.

Benzotriazole: A triazole derivative with a benzene ring fused to the triazole ring.

Uniqueness

N’-Cbz-2-(1H-1,2,3-triazol-1-yl)acetohydrazide is unique due to its specific functional groups, which impart distinct chemical reactivity and biological activity. Its ability to form stable complexes with metal ions and its potential as a pharmacophore make it a valuable compound in various fields of research .